molecular formula C9H9NO4 B6278299 5-formyl-2-hydroxy-3-methoxybenzamide CAS No. 914911-54-9

5-formyl-2-hydroxy-3-methoxybenzamide

Cat. No. B6278299
CAS RN: 914911-54-9
M. Wt: 195.2
InChI Key:
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Description

5-Formyl-2-hydroxy-3-methoxybenzamide, also known as FMBA, is a synthetic compound of the benzamide family. It is a white crystalline solid with a melting point of 125°C and a molecular formula of C8H9NO3. FMBA has a variety of applications in the scientific research field and has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-formyl-2-hydroxy-3-methoxybenzamide is not fully understood. However, studies have shown that it can act as an inhibitor of the enzyme phosphoinositide-3-kinase (PI3K). PI3K is an important enzyme involved in cell signaling and is involved in the regulation of cell growth and survival. Inhibition of PI3K can lead to the inhibition of cell proliferation and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-formyl-2-hydroxy-3-methoxybenzamide have been studied in a variety of cell types. Studies have shown that 5-formyl-2-hydroxy-3-methoxybenzamide can inhibit the growth of cancer cells in vitro and induce apoptosis in these cells. In addition, 5-formyl-2-hydroxy-3-methoxybenzamide has been shown to inhibit the growth of human melanoma cells, as well as the growth of human colorectal cancer cells. In addition, 5-formyl-2-hydroxy-3-methoxybenzamide has been shown to inhibit the growth of human breast cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 5-formyl-2-hydroxy-3-methoxybenzamide in laboratory experiments include its low toxicity and its ability to inhibit the growth of cancer cells. In addition, 5-formyl-2-hydroxy-3-methoxybenzamide is readily available and can be synthesized in a relatively short amount of time. However, there are some limitations to using 5-formyl-2-hydroxy-3-methoxybenzamide in laboratory experiments. For example, 5-formyl-2-hydroxy-3-methoxybenzamide is not very stable and can degrade over time, making it difficult to store for long periods of time. In addition, the synthesis of 5-formyl-2-hydroxy-3-methoxybenzamide is not very efficient and can be time consuming.

Future Directions

Future research on 5-formyl-2-hydroxy-3-methoxybenzamide could focus on developing more efficient synthesis methods for the compound. In addition, further research could focus on investigating the mechanism of action of 5-formyl-2-hydroxy-3-methoxybenzamide and its effects on other types of cells. Furthermore, research could focus on exploring the potential therapeutic applications of 5-formyl-2-hydroxy-3-methoxybenzamide, such as its use as an anti-cancer agent. Finally, research could focus on developing more stable formulations of 5-formyl-2-hydroxy-3-methoxybenzamide for use in laboratory experiments.

Synthesis Methods

5-formyl-2-hydroxy-3-methoxybenzamide can be synthesized from 5-formyl-2-hydroxybenzaldehyde and methoxyamine hydrochloride in an aqueous medium. The reaction is catalyzed by p-toluenesulfonic acid and proceeds in two steps. The first step involves the formation of a Schiff base, and the second step involves the formation of the 5-formyl-2-hydroxy-3-methoxybenzamide product. The reaction is carried out at room temperature and the yield of the product is typically greater than 90%.

Scientific Research Applications

5-formyl-2-hydroxy-3-methoxybenzamide has been used as a reagent in a variety of scientific research applications. It has been used in the synthesis of 1,3-diaryl-2-amino-4-thiazolidinones, which are used as inhibitors of the enzyme phosphoinositide-3-kinase. In addition, 5-formyl-2-hydroxy-3-methoxybenzamide has been used in the synthesis of a number of heterocyclic compounds, such as 1,2,4-triazoles and 1,2,3-triazoles. It has also been used in the synthesis of a variety of amides, including 4-aminobenzamides and 4-methylbenzamides.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-formyl-2-hydroxy-3-methoxybenzamide involves the conversion of 2-hydroxy-3-methoxybenzoic acid to the corresponding acid chloride, followed by reaction with formamide to yield the desired product.", "Starting Materials": [ "2-hydroxy-3-methoxybenzoic acid", "Thionyl chloride", "Formamide", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Conversion of 2-hydroxy-3-methoxybenzoic acid to acid chloride using thionyl chloride", "Step 2: Reaction of acid chloride with formamide to yield 5-formyl-2-hydroxy-3-methoxybenzamide", "Step 3: Neutralization of the reaction mixture with sodium bicarbonate", "Step 4: Extraction of the product using ethyl acetate", "Step 5: Drying and purification of the product" ] }

CAS RN

914911-54-9

Product Name

5-formyl-2-hydroxy-3-methoxybenzamide

Molecular Formula

C9H9NO4

Molecular Weight

195.2

Purity

95

Origin of Product

United States

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